Cas no 306730-09-6 (4-3-(1,3-Benzodioxol-5-yl)acryloylphenyl 2-thiophenecarboxylate)

• Product Name: 4-3-(1,3-Benzodioxol-5-yl)acryloylphenyl 2-thiophenecarboxylate
• CAS No: 306730-09-6
• MDL: MFCD00169310
• CID: 4644939
• Update Time: 2025-05-19

4-3-(1,3-Benzodioxol-5-yl)acryloylphenyl 2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-[3-(1,3-BENZODIOXOL-5-YL)ACRYLOYL]PHENYL 2-THIOPHENECARBOXYLATE
• 2-Thiophenecarboxylic acid, 4-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propen-1-yl]phenyl ester
• 4-3-(1,3-Benzodioxol-5-yl)acryloylphenyl 2-thiophenecarboxylate

• MDL： MFCD00169310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 4-3-(1,3-Benzodioxol-5-yl)acryloylphenyl 2-thiophenecarboxylate

4-3-(1,3-Benzodioxol-5-yl)acryloylphenyl 2-thiophenecarboxylate (CAS No. 306730-09-6): A Comprehensive Overview

4-3-(1,3-Benzodioxol-5-yl)acryloylphenyl 2-thiophenecarboxylate (CAS No. 306730-09-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 4-3-(1,3-Benzodioxol-5-yl)acryloylphenyl 2-thiophenecarboxylate is composed of a benzodioxole moiety linked to an acryloyl group and a thiophene carboxylate moiety. The benzodioxole ring system is known for its ability to modulate various biological processes, including receptor binding and enzyme inhibition. The acryloyl group, on the other hand, can participate in Michael addition reactions, making it a valuable functional group in the design of bioactive molecules. The thiophene carboxylate moiety adds further complexity and functionality to the molecule, contributing to its overall biological activity.

Recent studies have highlighted the potential of 4-3-(1,3-Benzodioxol-5-yl)acryloylphenyl 2-thiophenecarboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 4-3-(1,3-Benzodioxol-5-yl)acryloylphenyl 2-thiophenecarboxylate could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-3-(1,3-Benzodioxol-5-yl)acryloylphenyl 2-thiophenecarboxylate has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings open up new avenues for the development of targeted cancer therapies using this compound.

The synthesis of 4-3-(1,3-Benzodioxol-5-yl)acryloylphenyl 2-thiophenecarboxylate has been optimized through various synthetic routes. One common approach involves the coupling of 3-(1,3-benzodioxol-5-yl)acrylic acid with 2-thiophenecarboxylic acid using a coupling reagent such as EDC or DCC. This method provides high yields and good purity of the final product. Another approach involves the Knoevenagel condensation reaction between 3-(1,3-benzodioxol-5-yl)acrolein and 2-thiophenecarboxylic acid followed by esterification. Both methods have been successfully employed in laboratory settings and can be scaled up for industrial production.

The pharmacokinetic properties of 4-3-(1,3-Benzodioxol-5-yl)acryloylphenyl 2-thiophenecarboxylate have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 4-3-(1,3-Benzodioxol-5-yl)acryloylphenyl 2-thiophenecarboxylate (CAS No. 306730-09-6) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for the development of new therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the field.